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Chemical Profile of Dezapelisib

The table below summarizes the known physicochemical properties of dezapelisib (INCB 40093), a potent

and selective PI3Kδ inhibitor developed for B-cell malignancies [1].

Property Value

Molecular Weight 421.11 g/mol [1]

Hydrogen Bond Donors 2 [1]

Hydrogen Bond Acceptors 6 [1]

Rotatable Bonds 4 [1]

Topological Polar Surface Area (TPSA) 129.1 Å² [1]

XLogP 3.56 [1]

Lipinski's Rule of 5 Zero violations [1]

SMILES Fc1cccc(c1)c1c(nc2n(c1=O)c(C)cs2)C@@HC [1]

InChI Key RSIWALKZYXPAGW-NSHDSACASA-N [1]
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Proposed Stability Study Protocol

Since specific stability data is unavailable, the following outlines a standard protocol to determine the

solution stability of dezapelisib.

Objective: To determine the chemical stability of dezapelisib in various solvents and under different

stress conditions.
Sample Preparation: Prepare a stock solution of dezapelisib in DMSO (e.g., 10 mM). Dilute this

stock with the buffers or solvents listed in the table below to a working concentration (e.g., 100 µM)
[1].

Stress Conditions: The table below suggests experimental conditions to study degradation:

Stress Factor Condition Sampling Time Points

Acidic 0.1 M HCl, room temperature 0, 1, 2, 4, 8, 24 hours

Basic 0.1 M NaOH, room temperature 0, 1, 2, 4, 8, 24 hours

Oxidative 0.3% H₂O₂, room temperature 0, 1, 2, 4, 8, 24 hours

Thermal Neutral PBS, 40°C, 60°C 0, 1, 3, 7, 14 days

Photolytic Neutral PBS, UV & Vis light 0, 1, 3, 5, 7 days

Analysis Method: Use High-Performance Liquid Chromatography (HPLC) with a UV detector for

analysis.
Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm)

Mobile Phase: Gradient of water (with 0.1% formic acid) and acetonitrile
Flow Rate: 1.0 mL/min

Detection Wavelength: 254 nm (optimization may be required)
Injection Volume: 10 µL

Data Analysis: Monitor the peak area of dezapelisib over time. A decrease of more than 10% from
the initial concentration indicates significant degradation.

Context: Dezapelisib and PI3Kδ Inhibition
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Dezapelisib is a small molecule designed to selectively inhibit the p110δ isoform of PI3K, which is highly

enriched in leukocytes and plays a key role in B-cell survival and proliferation [2] [3]. The following

diagram illustrates its therapeutic target, the PI3K signaling pathway in Chronic Lymphocytic Leukemia

(CLL) cells.
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Diagram Title: PI3Kδ Signaling Pathway in CLL

Key Considerations for Handling

Solubility and Storage: Based on its properties, dezapelisib is likely soluble in DMSO. For short-
term studies (hours), it may be stable in aqueous buffers at neutral pH and 4°C. For long-term
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storage, it is recommended to keep the powder at -20°C or below and stock solutions in DMSO at

-80°C [1].
Stability Indicators: The molecule contains functional groups susceptible to hydrolysis (amide,

sulfonyl) and photodegradation (heterocyclic aromatic rings). The stability study protocol is designed
to test these vulnerabilities [1].

Research Implications

Determining the solution stability of dezapelisib is critical for:

Ensuring experimental reproducibility in in vitro studies.
Validating the integrity of the drug in bioassays and pre-clinical models.

Guiding future formulation development should the drug progress further in the pipeline.

I hope this structured approach provides a practical starting point for your work. Should you require further

analysis on related PI3K inhibitors with more published data, please feel free to ask.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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